2-Amino-N-isobutyl-3-methylbutanamide hydrochloride

• IUPAC Name: 2-amino-3-methyl-N-(2-methylpropyl)butanamide;hydrochloride
• InChI: InChI=1S/C9H20N2O.ClH/c1-6(2)5-11-9(12)8(10)7(3)4;/h6-8H,5,10H2,1-4H3,(H,11,12);1H
• InChI Key: ZVMPQCWMFHGYEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(C(C)C)N.Cl
• Molecular Formula: C9H21ClN2O
• DSSTOX Substance ID: DTXSID201334836
• Molecular Weight: 208.73 g/mol
• CAS RN: 1236255-08-5

Description

“2-Amino-N-isobutyl-3-methylbutanamide hydrochloride” is a compound with the molecular formula C9H21ClN2O. It belongs to the class of organic compounds known as amines, which are organic compounds that contain a basic nitrogen atom with a lone pair.

Scientific Research Applications

Synthesis and Structural Studies

Recent research has delved into the synthesis of novel compounds incorporating the valyl moiety, which closely relates to the structure of 2-Amino-N-isobutyl-3-methylbutanamide hydrochloride. For instance, studies have reported on the synthesis, crystal structure, and biological activity screening of novel N-(α-Bromoacyl)-α-amino esters containing valyl moiety. These compounds demonstrated low cytotoxicity and absence of antibacterial and anti-inflammatory activity in tested concentrations, suggesting their potential as prodrugs (Yancheva et al., 2015).

Pharmacological Applications

Investigations into primary amino acid derivatives have uncovered potent anticonvulsant activities. Research indicated that modifications at the N'-benzylamide site of certain amino acid derivatives can significantly affect their pharmacological efficacy, revealing the delicate balance between structural modifications and biological activity (King et al., 2011). Another study defined the structural parameters conferring anticonvulsant activity through site-by-site modification of related compounds, further emphasizing the role of structural diversity in enhancing pharmacological profiles (King et al., 2011).

Bioorganic Studies

Bioorganic research has explored the optimization of 3-Amino-N-adamantyl-3-methylbutanamide derivatives as inhibitors for a specific enzyme, highlighting the ongoing search for novel bioactive compounds with specific inhibitory functions (Lee et al., 2014).

Molecular Biology Applications

In molecular biology, specific isotopic labeling of methyl groups in proteins, facilitated by derivatives of amino acids, has significantly advanced the applicability of solution NMR spectroscopy for structural characterizations. This underlines the importance of such compounds in expanding the toolkit for studying protein structures in detail (Kerfah et al., 2015).

Food Chemistry and Aroma Studies

The field of food chemistry has also benefited from the study of compounds derived from amino acids, particularly in understanding the biosynthesis of flavor compounds in grapes and wine. Research into the biosynthesis of 3-alkyl-2-methoxypyrazines, which are important flavor compounds, involved the incorporation of proposed precursors and intermediates, revealing insights into the metabolic pathways involved in their formation (Lei et al., 2019).

Safety and Hazards

Like many chemical compounds, handling “2-Amino-N-isobutyl-3-methylbutanamide hydrochloride” would likely require standard safety precautions. These might include avoiding inhalation or contact with skin and eyes, and using the compound only in a well-ventilated area.